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Compound of Interest

Diisobutyl perylene-3,9-
Compound Name:
dicarboxylate

Cat. No.: B1346620

CAS Number: 2744-50-5

Abstract

This technical guide provides a comprehensive overview of Diisobutyl perylene-3,9-
dicarboxylate, a fluorescent dye and organic semiconductor belonging to the perylene ester
family. Perylene derivatives are of significant interest to researchers in materials science and
drug development due to their exceptional photophysical properties, including high quantum
yields and excellent photostability. This document details the physicochemical properties,
synthesis, spectroscopic characterization, and key applications of Diisobutyl perylene-3,9-
dicarboxylate, with a focus on its role in organic electronics and potential in bioimaging.
Detailed experimental protocols and structured data are presented to support researchers and
scientists in their work with this compound.

Introduction

Diisobutyl perylene-3,9-dicarboxylate, with the Chemical Abstracts Service (CAS) number
2744-50-5, is an organic compound characterized by a polycyclic aromatic hydrocarbon core of
perylene, functionalized with two isobutyl ester groups at the 3 and 9 positions.[1] This
substitution pattern enhances the solubility of the perylene core in common organic solvents,
facilitating its processing for various applications.[1] The compound is also known by other
names including C.I. Solvent Green 5 and Fluorescent Yellow 8G.[2] Perylene esters, in
general, are valued for their strong luminescence and thermal stability. The unique electronic
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structure of the perylene core gives rise to its characteristic absorption and emission in the
visible spectrum, making it a valuable component in the development of fluorescent probes,
organic light-emitting diodes (OLEDS), and organic photovoltaics (OPVs). This guide aims to
consolidate the available technical information on Diisobutyl perylene-3,9-dicarboxylate to
serve as a valuable resource for professionals in research and development.

Physicochemical and Spectroscopic Properties

The properties of Diisobutyl perylene-3,9-dicarboxylate are summarized in the tables below,
providing a quick reference for researchers.

ble 1 General and Physicachemical :

Property Value Reference
CAS Number 2744-50-5 [1]
Molecular Formula C30H2804 [1]
Molecular Weight 452.54 g/mol [1]

Light yellow to orange
Appearance

powder/crystal
Boiling Point 614.3 °C at 760 mmHg [2]
Density 1.217 g/cm3 [1][2]
Insoluble in water, good
Solubility solubility in oil solvents, slightly
soluble in Toluene.
Sealed in dry, room
Storage

temperature.

Table 2: Spectroscopic Data

Note: Specific experimental spectroscopic data for Diisobutyl perylene-3,9-dicarboxylate is
not readily available in the public domain. The following are predicted values and typical ranges
for perylene derivatives.
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Spectroscopic Data

Predicted/Typical Values

1H NMR

Aromatic protons (perylene core): ~7.5-8.5 ppm;
-CH2- (isobutyl): ~4.0-4.5 ppm; -CH- (isobutyl):
~2.0-2.5 ppm; -CHs (isobutyl): ~1.0-1.5 ppm

13C NMR

Aromatic carbons: ~120-135 ppm; Carbonyl
carbon: ~165-170 ppm; Alkyl carbons: ~20-70

ppm

FT-IR

C=0 stretch (ester): ~1720-1740 cm~1; C-O
stretch: ~1100-1300 cm~1; Aromatic C-H stretch:
>3000 cm™1; Aliphatic C-H stretch: <3000 cm—1

UV-Vis Absorption (in solution)

Amax ~450-500 nm

Fluorescence Emission (in solution)

Aem ~500-550 nm

Synthesis and Purification

The primary method for synthesizing Diisobutyl perylene-3,9-dicarboxylate is through the

esterification of perylene-3,9-dicarboxylic acid with isobutanol.[1]

Synthesis of Perylene-3,9-dicarboxylic Acid (Precursor)

Several routes to the precursor, perylene-3,9-dicarboxylic acid, have been proposed:

o From 3,9-Dihaloperylene: This involves the displacement of halogens (bromo or chloro) with

cyanide groups using cuprous cyanide, followed by hydrolysis of the resulting dinitrile to the

dicarboxylic acid.

o From Perylene: A double Friedel-Crafts acylation of perylene with acetyl chloride yields 3,9-

diacetylperylene, which can then be oxidized to the dicarboxylic acid using an alkaline

solution.

Esterification to Diisobutyl Perylene-3,9-dicarboxylate

A general experimental protocol for the esterification reaction is as follows:

Materials:
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Perylene-3,9-dicarboxylic acid

Isobutanol (excess)

Acid catalyst (e.g., concentrated sulfuric acid or p-toluenesulfonic acid)

High-boiling point solvent (e.g., nitrobenzene)[3]

Phosphorus trichloride (optional, as a dehydrating agent)[3]
Procedure:

o A mixture of perylene-3,9-dicarboxylic acid, a molar excess of isobutanol, and a catalytic
amount of a strong acid are suspended in a suitable solvent.

e The reaction mixture is heated to reflux, and water is removed azeotropically to drive the
reaction to completion.

e The reaction progress is monitored by thin-layer chromatography (TLC).
o Upon completion, the reaction mixture is cooled to room temperature.

e The crude product is isolated by filtration or by removing the solvent under reduced
pressure.

Purification: The crude Diisobutyl perylene-3,9-dicarboxylate is purified by column
chromatography on silica gel, followed by recrystallization from a suitable solvent system. The
purity of the final product can be validated using High-Performance Liquid Chromatography
(HPLC).[1]

© 2025 BenchChem. All rights reserved. 4 /10 Tech Support


https://www.chembk.com/en/chem/3,9-Perylenedicarboxylic%20acid%20diisobutyl%20ester
https://www.chembk.com/en/chem/3,9-Perylenedicarboxylic%20acid%20diisobutyl%20ester
https://www.benchchem.com/product/b1346620?utm_src=pdf-body
https://www.benchchem.com/product/b1346620
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346620?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Precursor Synthesis

Perylene

alogenation

Dihaloperylene

yanation

Dinitrile

ydrolysis

Perylene_dicarboxylic_acid

Add Isobutanol,
Acid Catalyst

Esterification

Mixture

eat

Reflux

orkup

Crude_Product

olumn Chromatography,
Recrystallization

Purification

Purified_Product

Click to download full resolution via product page

Synthesis Workflow for Diisobutyl Perylene-3,9-dicarboxylate.
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Applications in Scientific Research

Diisobutyl perylene-3,9-dicarboxylate is a versatile compound with applications spanning
chemistry, biology, and materials science.[1]

Organic Electronics

Perylene derivatives are well-known for their n-type semiconductor properties, making them
suitable for use in organic electronic devices.

e Organic Light-Emitting Diodes (OLEDs): The high fluorescence quantum yield and stability of
Diisobutyl perylene-3,9-dicarboxylate make it a candidate for the emissive layer in
OLEDs. Its solubility allows for solution-based processing, which can lower manufacturing
costs.

o Organic Photovoltaics (OPVs): The strong absorption of visible light by the perylene core
enables its use as an electron acceptor material in the active layer of OPV devices.
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A potential OLED device architecture utilizing the target compound.

Bioimaging and Fluorescent Markers

The inherent fluorescence of Diisobutyl perylene-3,9-dicarboxylate makes it a valuable tool
for biological imaging.[1] Its photostability allows for prolonged observation under illumination.
While specific applications in drug development are still under investigation, its use as a
fluorescent marker to visualize cellular components or track drug delivery systems is a
promising area of research.

Experimental Protocol for Fluorescence Microscopy:
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e Preparation of Stock Solution: Dissolve Diisobutyl perylene-3,9-dicarboxylate in a suitable
organic solvent (e.g., DMSO) to prepare a concentrated stock solution.

e Labeling: Incubate the biological sample (e.qg., cells, tissues) with a working solution of the
fluorescent dye. The optimal concentration and incubation time need to be determined
empirically.

e Washing: Remove excess dye by washing the sample with a suitable buffer solution.

e Imaging: Mount the sample on a microscope slide and visualize using a fluorescence
microscope equipped with appropriate excitation and emission filters.

Safety and Handling

Diisobutyl perylene-3,9-dicarboxylate is classified with the GHSO07 pictogram, indicating that
it may cause skin and eye irritation. The hazard statement H302 indicates that it is harmful if
swallowed.[4]

Precautionary Measures:

Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and
a lab coat.

Handle the compound in a well-ventilated area or under a fume hood.

Avoid contact with skin and eyes. In case of contact, rinse thoroughly with water.

Store in a tightly sealed container in a dry, cool place.

Conclusion

Diisobutyl perylene-3,9-dicarboxylate is a valuable organic material with significant potential
in the fields of organic electronics and biocimaging. Its favorable photophysical properties,
combined with its enhanced solubility, make it an attractive candidate for further research and
development. This technical guide has summarized the key information regarding its synthesis,
properties, and applications to aid researchers in their endeavors with this promising
compound. Further studies are warranted to fully elucidate its spectroscopic properties and
explore its full range of applications, particularly in the realm of drug delivery and diagnostics.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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